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Compound of Interest

Compound Name: Thyminose-13C-1

Cat. No.: B12406711

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper handling and
disposal of Thyminose-13C-1, a stable isotope-labeled compound. Adherence to these
procedures is critical for maintaining a safe laboratory environment and ensuring regulatory
compliance. Thyminose-13C-1 is not a radioactive material; therefore, its disposal protocol
aligns with that of the unlabeled compound, 2-Deoxy-D-ribose.

l. Pre-Disposal Considerations and Safety
Information

Before initiating any disposal procedures, it is imperative to consult your institution's specific
safety guidelines and the material's Safety Data Sheet (SDS). Thyminose-13C-1, like its
unlabeled counterpart, is a stable solid.[1]

Key Safety Precautions:

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses with side shields, chemical-resistant gloves, and a lab coat.[2][3]

» Ventilation: Work in a well-ventilated area to avoid inhalation of any dust particles.[1][4]

¢ Avoid Contact: Prevent contact with skin, eyes, and clothing.[1][4] In case of accidental
contact, rinse the affected area immediately with plenty of water.[1][3]
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 Ingestion: Do not ingest. If swallowed, rinse your mouth with water and seek medical
attention if symptoms occur.[1][3]

Il. Quantitative Data Summary

The physical and chemical properties of Thyminose-13C-1 are consistent with those of 2-
Deoxy-D-ribose.

Property Value Source

Deoxyribose; Thyminose; D-
Synonyms [1]
erythro-Pentose, 2-deoxy-

Physical State Solid (Off-white powder) [11[2]
Molecular Formula CsH1004 (with one 13C atom) [3]
Melting Point 91 °C/195.8 °F [1][3]
Solubility Soluble in water [1]
Stability Stable under normal conditions  [1]
Incompatible Materials Strong oxidizing agents [1]14]

lll. Step-by-Step Disposal Protocol

The disposal of Thyminose-13C-1, a non-radioactive, stable isotope-labeled compound,
should follow the standard procedures for chemical waste at your institution.[5][6]

o Waste Identification and Classification:

o Determine if the waste is considered hazardous according to local, regional, and national
regulations.[1] Thyminose (2-Deoxy-D-ribose) is not typically classified as hazardous
waste for transport.[1]

o The waste should be handled according to local regulations by properly certified
companies.[5]

o Waste Segregation:
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o Do not mix Thyminose-13C-1 waste with general laboratory trash.[5]

o Collect all solid waste, including contaminated consumables (e.g., weigh boats, gloves,
wipes), in a designated and clearly labeled waste container.

o Containerization and Labeling:
o Use a suitable, sealable container for waste collection.[1][4]

o Label the container clearly with the full chemical name: "Thyminose-13C-1" or "2-Deoxy-
D-ribose-1-13C". Include the concentration and quantity.

o Storage of Waste:

o Store the sealed waste container in a designated, cool, dry, and well-ventilated area, away
from incompatible materials such as strong oxidizing agents.[1]

e Final Disposal:

o Arrange for the collection of the chemical waste through your institution's Environmental
Health and Safety (EH&S) department or a licensed chemical waste disposal contractor.

IV. Experimental Workflow for Handling and
Disposal

The following diagram illustrates the general workflow for experiments involving Thyminose-
13C-1, from receipt to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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